Cas no 2877751-39-6 (5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine)

• Product Name: 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine
• CAS No: 2877751-39-6
• MF: C₁₄H₁₁BrClN₅
• MW: 364.627640008926
• CID: 5330984
• PubChem ID: 165434248
• Update Time: 2025-07-18

5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine
• AKOS040880388
• F6805-3786
• 2877751-39-6
• 3-[1-(5-Bromo-3-chloro-2-pyridinyl)-3-azetidinyl]-1,2,4-triazolo[4,3-a]pyridine

• Inchi： 1S/C14H11BrClN5/c15-10-5-11(16)14(17-6-10)20-7-9(8-20)13-19-18-12-3-1-2-4-21(12)13/h1-6,9H,7-8H2
• InChI Key： SDRLWBWFKKMURG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CN(C4=NC=C(Br)C=C4Cl)C3)N1C=CC=C2

Computed Properties

• Exact Mass: 362.98864g/mol
• Monoisotopic Mass: 362.98864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.40±0.50(Predicted)

Additional information on 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine

Introduction to 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine (CAS No. 2877751-39-6)

5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine (CAS No. 2877751-39-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that incorporate multiple nitrogen-containing rings, which are known for their diverse pharmacological properties. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The molecular structure of 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine consists of a central pyridine ring substituted with bromo and chloro atoms at the 5th and 3rd positions, respectively. This core is further functionalized with an azetidinyl group linked through an N-N bond to a triazolopyridine moiety. The triazolopyridine component is particularly noteworthy as it combines the structural motifs of pyridine and triazole, both of which are well-documented for their role in modulating biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of polycyclic heterocycles in the development of novel therapeutic agents. The combination of a pyridine ring with a triazolopyridine moiety in 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine suggests potential interactions with various biological targets. Specifically, the triazolopyridine scaffold has been implicated in activities ranging from antiviral to anticancer effects, depending on the substitution pattern and overall molecular configuration.

The presence of bromo and chloro substituents not only influences the electronic properties of the molecule but also provides reactive sites for further derivatization. Such functional groups are commonly employed in medicinal chemistry to enhance binding affinity and selectivity towards specific biological receptors. The azetidinyl component adds another layer of complexity, as azetidine derivatives have been reported to exhibit antimicrobial and anti-inflammatory properties. This makes 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine a promising candidate for further investigation in drug discovery programs targeting multiple diseases.

In the context of contemporary research, there is growing interest in molecules that can modulate key signaling pathways involved in human diseases. The structural features of 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine align well with this trend. For instance, the triazolopyridine moiety has been shown to interact with enzymes such as kinases and phosphodiesterases, which are central to numerous cellular processes. Additionally, the azetidinyl group may contribute to binding interactions with other protein targets relevant to metabolic disorders or neurodegenerative diseases.

One particularly intriguing aspect of this compound is its potential dual-action capability. By incorporating both bromo and chloro substituents along with the triazolopyridine and azetidinyl moieties, 5-bromo-3-chloro-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-y l)pyridine could exhibit multiple modes of interaction with biological targets. This polyfunctional nature makes it an attractive scaffold for designing molecules that can simultaneously modulate different pathways or achieve synergistic effects in therapeutic applications.

The synthesis of 5-bromo-3-chloro -2-( 3 -{ [ 1 , 2 , 4 ] tri az ol o [ 4 , 3 -a ] py ridi n - 3 - yl } az et idi n - 1 - y l ) py ri di ne (CAS No. 2877751 -39 -6) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group interconversions such as halogenation at specific positions on the pyridine ring. The introduction of nitrogen-containing heterocycles often necessitates controlled reaction conditions to avoid side products that could complicate downstream purification processes.

The synthetic route may also involve protecting group strategies to safeguard reactive sites during subsequent modifications. For example; if further derivatization at positions other than those already substituted is desired; protecting groups such as silyl ethers or acetals might be employed before introducing additional functionalities into the molecule. Once synthesized; rigorous analytical techniques including nuclear magnetic resonance (NMR); mass spectrometry (MS); high-performance liquid chromatography (HPLC); and X-ray crystallography are used to confirm structural integrity before proceeding with biological evaluation.

In terms of biological activity; preliminary studies on related compounds suggest that 5-bromo - 3 -chlor o - 2 -( 3 -{ [ 1 , 2 , 4 ] tri az ol o [ 4 , 3 -a ] py ridi n - 3 - yl } az et idi n - l ) y l ) py ri di ne (CAS No .287775 l)-39-l may exhibit inhibitory effects against certain enzymes or receptors implicated in disease pathogenesis . However; definitive characterization requires comprehensive testing across various biochemical assays . These assays would assess interactions with target proteins; measure changes in cellular signaling pathways; evaluate cytotoxicity profiles; determine pharmacokinetic parameters ; etc . Such evaluations provide critical insights into whether this compound warrants further development into a lead candidate for clinical translation.

The significance of this compound extends beyond its immediate application as a drug candidate . It serves as an important building block for exploring new chemical space within medicinal chemistry . By modifying specific functional groups or introducing additional heterocyclic motifs ; researchers can generate libraries of derivatives with tailored properties . Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel bioactive molecules quickly and efficiently . Moreover ; compounds like 5-bromo - l --chlor o --z--( --{ [ --l , z--z--z--tri az ol o [ z-z--a ] py ridi n --z-z-l ) az et idi n-l)--y l)--pi ridi ne ( CAS No .28777s l)-39-l represent advances toward rational drug design approaches where structure-based predictions guide synthetic efforts toward biologically relevant targets.

Looking ahead; continued research into molecules such as these will likely uncover new therapeutic opportunities across multiple therapeutic areas including oncology; immunology; neurology ; metabolism ; etc . The integration of computational methods like molecular docking ; virtual screening ; and machine learning algorithms will further accelerate these efforts by enabling rapid assessment of large chemical datasets . As our understanding deepens regarding disease mechanisms at molecular levels; compounds like 5-bromo --l--chlor o --z--( --{ [ --l , z--z--z--tri az ol o [ z-z--a ] py ridi n --z-z-l ) az et idi n-l)--y l)--pi ridi ne ( CAS No .28777s l)-39-l may emerge as key components within next-generation therapies designed to address complex human diseases more effectively than ever before.